Cas no 56413-18-4 (5H-Tetrazol-5-one, 1-butyl-1,2-dihydro-)

• Product Name: 5H-Tetrazol-5-one, 1-butyl-1,2-dihydro-
• CAS No: 56413-18-4
• MF: C₅H₁₀N₄O
• MW: 142.159100055695
• CID: 348951
• PubChem ID: 136021426
• Update Time: 2025-04-19

5H-Tetrazol-5-one, 1-butyl-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazol-5-one, 1-butyl-1,2-dihydro-
• 1-butyl-2H-tetrazol-5-one
• SCHEMBL13315556
• DTXSID10480415
• 56413-18-4

• Inchi： 1S/C5H10N4O/c1-2-3-4-9-5(10)6-7-8-9/h2-4H2,1H3,(H,6,8,10)
• InChI Key： NBVWGXYHHOOUAV-UHFFFAOYSA-N
• SMILES： O=C1NN=NN1CCCC

Computed Properties

• Exact Mass: 142.0856
• Monoisotopic Mass: 142.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.1Ų

Experimental Properties

• PSA: 57.06